Cas no 1797335-90-0 (YEYAJVCDAZGEFD-UHFFFAOYSA-N)

• Product Name: YEYAJVCDAZGEFD-UHFFFAOYSA-N
• CAS No: 1797335-90-0
• MF: C₁₉H₂₀ClN₅O₃S
• MW: 433.911801338196
• CID: 5370845
• Update Time: 2025-06-24

YEYAJVCDAZGEFD-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• YEYAJVCDAZGEFD-UHFFFAOYSA-N

• Inchi： 1S/C19H20ClN5O3S/c1-13-9-18-21-11-14-12-24(8-6-17(14)25(18)23-13)19(26)5-7-22-29(27,28)16-4-2-3-15(20)10-16/h2-4,9-11,22H,5-8,12H2,1H3
• InChI Key： YEYAJVCDAZGEFD-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])S(N([H])C([H])([H])C([H])([H])C(N1C([H])([H])C2C([H])=NC3=C([H])C(C([H])([H])[H])=NN3C=2C([H])([H])C1([H])[H])=O)(=O)=O

Additional information on YEYAJVCDAZGEFD-UHFFFAOYSA-N

Research Briefing on Chemical Compound 1797335-90-0 and Product YEYAJVCDAZGEFD-UHFFFAOYSA-N in the Field of Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal research have highlighted the significance of compound 1797335-90-0 and its associated product, YEYAJVCDAZGEFD-UHFFFAOYSA-N. These molecules have garnered attention due to their potential therapeutic applications and unique chemical properties. This briefing aims to provide a comprehensive overview of the latest research findings, methodologies, and implications related to these compounds.

Compound 1797335-90-0, a small molecule with a specific molecular structure, has been investigated for its role in modulating biological pathways. Recent studies have focused on its interaction with cellular targets, particularly in the context of oncology and inflammatory diseases. The compound's ability to inhibit key enzymes or receptors has been demonstrated in vitro and in vivo, suggesting its potential as a lead compound for drug development.

The product YEYAJVCDAZGEFD-UHFFFAOYSA-N, identified by its unique InChIKey, has been characterized as a derivative or analog of 1797335-90-0. Research has explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Preliminary data indicate improved stability and bioavailability compared to its parent compound, making it a promising candidate for further preclinical evaluation.

Methodologically, recent studies have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to elucidate the structural and functional attributes of these compounds. Computational modeling and molecular docking simulations have further provided insights into their binding modes and interaction mechanisms with biological targets.

In terms of therapeutic potential, both 1797335-90-0 and YEYAJVCDAZGEFD-UHFFFAOYSA-N have shown efficacy in animal models of disease. For instance, in a murine model of colorectal cancer, treatment with 1797335-90-0 resulted in significant tumor growth inhibition. Similarly, YEYAJVCDAZGEFD-UHFFFAOYSA-N exhibited anti-inflammatory effects in a rat model of rheumatoid arthritis, reducing cytokine levels and joint inflammation.

Despite these promising findings, challenges remain. The specificity and off-target effects of these compounds need further investigation to minimize potential adverse reactions. Additionally, scalable synthesis methods and formulation optimization are critical for advancing these molecules into clinical trials.

In conclusion, the research on compound 1797335-90-0 and product YEYAJVCDAZGEFD-UHFFFAOYSA-N underscores their potential as innovative therapeutic agents. Continued exploration of their mechanisms of action, safety profiles, and clinical applicability will be essential for translating these discoveries into tangible medical benefits.